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Abstract

(-)-Vinigrol, a unique diterpenoid natural product first isolated from the fungus Virgaria nigra,
has demonstrated a range of biological activities, including antihypertensive and anti-
inflammatory effects.[1] Notably, it has been identified as an inhibitor of platelet aggregation.[1]
[2][3] This technical guide provides an in-depth overview of the mechanism of action, relevant
signaling pathways, experimental protocols, and quantitative data related to the inhibition of
platelet aggregation by (-)-Vinigrol. It is intended for researchers, scientists, and professionals
in the field of drug development.

Mechanism of Action: Targeting Protein Disulfide
Isomerase (PDI)

Recent studies have elucidated that the direct molecular target of (-)-Vinigrol is Protein
Disulfide Isomerase (PDI), an enzyme involved in protein folding and maturation on the cell
surface.[4] The inhibitory action of (-)-Vinigrol on platelet aggregation is linked to its interaction
with PDI.

The proposed mechanism involves the following steps:

e Binding and Inhibition: (-)-Vinigrol binds to the b' domain of PDI, inhibiting its enzymatic
activities (reduction, oxidation, isomerization).[4]
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 ADAML17 Activation: Inhibition of PDI by (-)-Vinigrol leads to the activation of the protease
ADAML17 (A Disintegrin and Metalloproteinase 17).[4]

» Receptor Shedding: Activated ADAM17 then mediates the shedding of cell surface
receptors, such as the tumor necrosis factor receptor 1 (TNFR1).[4]

While the direct link to platelet aggregation is still under investigation, PDI is known to be
involved in processes crucial for platelet function.[4] By targeting PDI, (-)-Vinigrol initiates a
signaling cascade that interferes with normal platelet activation and aggregation processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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